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Compound of Interest

Compound Name: AKI603

Cat. No.: B605262 Get Quote

For researchers and drug development professionals, the safe handling and disposal of potent

compounds like AKI603, a novel Aurora A kinase inhibitor, are paramount to ensuring

laboratory safety and environmental protection.[1][2][3][4] This guide provides a comprehensive

overview of the recommended procedures for the proper disposal of AKI603, aligning with

standard laboratory safety protocols for hazardous chemical waste.

I. Understanding AKI603: Properties and Safety
Profile
AKI603 is a small molecule inhibitor of Aurora A kinase with an IC50 of 12.3 nM.[1][2][3][4] It is

a solid substance with limited solubility in common laboratory solvents.[5] Due to its potent

biological activity, it should be handled with care, and appropriate personal protective

equipment (PPE) should be worn at all times.

Table 1: Chemical and Physical Properties of AKI603
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Property Value

CAS Number 1432515-73-5

Molecular Formula C₁₉H₂₃N₉O₂

Molecular Weight 409.5 g/mol

Appearance Solid

Solubility
DMSO: 1-10 mg/mL (Sparingly) Ethanol: 0.1-1

mg/mL (Slightly)

Storage
Powder: -20°C for 3 years In solvent: -80°C for

1 year

Data sourced from various chemical suppliers.[4][5]

II. Step-by-Step Disposal Procedures for AKI603
As no specific disposal instructions for AKI603 are provided by manufacturers, the following

general procedures for the disposal of potent, non-volatile chemical waste should be followed.

These procedures are designed to minimize exposure and prevent environmental

contamination.

1. Personal Protective Equipment (PPE): Before handling AKI603 for disposal, ensure you are

wearing the following PPE:

Safety goggles or a face shield

Chemical-resistant gloves (nitrile or neoprene)

A lab coat

2. Waste Segregation and Collection:

Solid Waste:

Collect all solid waste contaminated with AKI603, including unused powder, contaminated

lab supplies (e.g., weighing paper, pipette tips, tubes), and PPE, in a dedicated, clearly
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labeled hazardous waste container.

The container should be made of a compatible material (e.g., high-density polyethylene)

and have a secure, tight-fitting lid.[6][7][8]

Label the container as "Hazardous Waste: AKI603 Solid Waste" and include the date.

Liquid Waste:

Collect all liquid waste containing AKI603, such as unused stock solutions or experimental

media, in a separate, labeled hazardous waste container.

The container should be leak-proof and made of a material compatible with the solvent

used (e.g., glass or polyethylene for DMSO solutions).[6][7][8]

Label the container as "Hazardous Waste: AKI603 Liquid Waste in [Solvent Name]" and

include the approximate concentration and date.

Never dispose of AKI603 solutions down the drain.[7][9][10]

Empty Containers:

Original containers of AKI603 should be triple-rinsed with a suitable solvent (e.g., the

solvent used for making stock solutions).[7]

Collect the rinsate as hazardous liquid waste.[7]

After triple-rinsing, the container can be disposed of as regular lab glass or plastic waste,

provided all labels are defaced.

3. Storage of Hazardous Waste:

Store the hazardous waste containers in a designated, secure area away from general lab

traffic.

Ensure the storage area is well-ventilated.

Keep the containers closed at all times, except when adding waste.[6][7]
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4. Final Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office.

Follow all institutional and local regulations for hazardous waste disposal.[6][11]

III. Experimental Protocols: Decontamination of
Surfaces
In the event of a spill, follow these steps to decontaminate surfaces:

Isolate the Area: Cordon off the spill area to prevent further contamination.

Wear Appropriate PPE: Ensure you are wearing the full set of recommended PPE.

Absorb the Spill:

For a solid spill, carefully cover it with absorbent paper. Gently wet the paper with a 70%

ethanol solution to prevent the powder from becoming airborne, then wipe it up.

For a liquid spill, cover it with an absorbent material (e.g., spill pads or vermiculite).

Decontaminate the Surface:

Wipe the spill area with a detergent solution, followed by a 70% ethanol solution.

Perform the cleaning procedure three times to ensure thorough decontamination.

Dispose of Contaminated Materials: Collect all cleaning materials in the designated solid

hazardous waste container for AKI603.

IV. Logical Workflow for AKI603 Disposal
The following diagram illustrates the decision-making process and steps for the proper disposal

of AKI603 waste.
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AKI603 Disposal Workflow

Start: AKI603 Waste Generated

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Identify Waste Type

Solid Waste
(Unused powder, contaminated labware, PPE)

Solid

Liquid Waste
(Stock solutions, experimental media)

Liquid

Empty Original Container

Empty
Container

Step 3a: Collect in Labeled
Solid Hazardous Waste Container

Step 3b: Collect in Labeled
Liquid Hazardous Waste Container

Step 3c: Triple-Rinse Container
with Appropriate Solvent

Step 4: Store Waste in a
Designated, Secure Area

Collect Rinsate as
Liquid Hazardous Waste

Step 5: Contact EHS for
Waste Pickup and Disposal

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of AKI603 waste.
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By adhering to these procedures, laboratories can ensure the safe and responsible

management of AKI603 waste, protecting both personnel and the environment. Always consult

your institution's specific safety guidelines and EHS office for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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